methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate

• IUPAC Name: methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C16H13ClN2O5/c1-9-11(4-3-5-14(9)19(22)23)15(20)18-10-6-7-13(17)12(8-10)16(21)24-2/h3-8H,1-2H3,(H,18,20)
• InChI Key: UBADSFXILNNXBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)Cl)C(=O)OC
• Molecular Formula: C16H13ClN2O5
• Molecular Weight: 348.74 g/mol

Description

Methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate, also known as MNBA, is a synthetic compound that belongs to the family of benzoic acid derivatives. MNBA has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate is not fully understood. However, studies have suggested that methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate exerts its inhibitory effects on enzymes by binding to the active site of the enzyme, thereby preventing the substrate from binding. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been shown to exhibit a range of biochemical and physiological effects. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been shown to reduce inflammation and oxidative stress in animal models, suggesting that it may have potential therapeutic applications in the treatment of inflammatory diseases. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has also been shown to inhibit the growth of cancer cells, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

Methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has several advantages for use in lab experiments. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate is relatively easy to synthesize and has a high degree of purity, making it a reliable and consistent reagent for use in experiments. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate is also highly stable, which allows for long-term storage without degradation. However, methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has some limitations, including its high cost and limited availability.

Future Directions

There are several potential future directions for research on methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate. One area of interest is the development of new drugs based on the structure of methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been shown to exhibit potent inhibitory activity against several enzymes, making it a promising candidate for the development of new drugs for the treatment of various diseases. Another area of interest is the further investigation of the mechanism of action of methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate. Understanding the precise mechanism by which methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate exerts its effects could lead to the development of more effective therapies. Finally, there is a need for further research on the safety and toxicity of methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate, particularly in animal models.

Synthesis Methods

Methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate is synthesized through a multi-step process that involves the reaction of 2-methyl-3-nitrobenzoic acid with thionyl chloride to form 2-chloro-5-nitrobenzoic acid. The resulting compound is then reacted with methylamine to form methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate. The synthesis of methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate is a complex process that requires careful monitoring and control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

Methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been extensively studied for its potential use in scientific research. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase and acetylcholinesterase. methyl 2-chloro-5-[(2-methyl-3-nitrobenzoyl)amino]benzoate has also been shown to possess anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.